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Compound of Interest

Compound Name:
2,5-dimethoxy-2-

methyltetrahydrofuran

CAS No.: 58518-63-1

Cat. No.: B8761285

Get Quote

Executive Summary & Chemical Identity
2,5-Dimethoxy-2-methyltetrahydrofuran is a cyclic acetal/ketal derivative formed from the

reaction of levulinaldehyde (4-oxopentanal) with methanol, or via the hydrogenation of 2,5-

dihydro-2,5-dimethoxy-2-methylfuran.[1] It serves as a stable, protected surrogate for the

unstable 1,4-dicarbonyl species, releasing levulinaldehyde under mild acidic hydrolysis.
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Property Detail

CAS Number 58518-63-1

IUPAC Name 2,5-dimethoxy-2-methyloxolane

Molecular Formula

C

H

O

Molecular Weight 146.18 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point
~52–54 °C (at 14 mmHg); ~145–148 °C (at 760

mmHg)

Stereochemistry
Exists as a mixture of cis and trans

diastereomers

Synthesis & Production Workflow
The industrial and laboratory preparation typically follows a two-stage workflow starting from 2-

methylfuran (Sylvan).[1] This route ensures high atom economy and avoids the handling of

unstable free levulinaldehyde.

Mechanistic Pathway[1]
Methoxylation: 2-Methylfuran undergoes oxidative methoxylation (chemical or

electrochemical) to form the unsaturated dihydro-intermediate.[1]

Hydrogenation: The double bond is reduced using a transition metal catalyst (Pd/C or Raney

Ni) to yield the saturated target.

Visualization: Synthesis Flowchart

2-Methylfuran
(Starting Material)

Oxidative Methoxylation
(Br2/MeOH or Electrolysis)

2,5-Dihydro-2,5-dimethoxy-
2-methylfuran

(Unsaturated Intermediate)

 Ring functionalization Catalytic Hydrogenation
(H2, Pd/C or Raney Ni)

 Saturation of C3-C4
2,5-Dimethoxy-2-

methyltetrahydrofuran
(Target)

 cis/trans mixture
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Caption: Two-step synthesis pathway from 2-methylfuran to the target tetrahydrofuran

derivative.

Spectroscopic Characterization
The compound exists as a mixture of diastereomers (cis/trans), resulting in signal doubling in

NMR spectra. The ratio depends on the thermodynamic stability during synthesis, typically

favoring the isomer where the bulky groups are pseudo-equatorial.

Nuclear Magnetic Resonance (NMR) Data

H NMR (400 MHz, CDCl

)
The spectrum is characterized by the absence of olefinic protons (which appear at

5.96 ppm in the dihydro precursor) and the distinct splitting of methoxy and methyl signals due
to isomerism.
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Moiety

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment /
Notes

C5-H 5.05 – 5.20 Multiplet (t/dd) 1H

Anomeric proton.

[1] Shift varies

slightly between

cis/trans forms.

C2-OMe 3.20 – 3.35 Singlet 3H

Methoxy group

attached to the

quaternary C2.[1]

C5-OMe 3.35 – 3.45 Singlet 3H

Methoxy group

attached to the

acetal C5.[1]

Ring -CH

-
1.70 – 2.30 Multiplet 4H

C3 and C4

methylene

protons.[1]

Complex

coupling due to

ring puckering.

C2-Me 1.35 – 1.55 Singlet 3H

Methyl group

directly on the

ring.[1] Distinct

from the dihydro

precursor (

1.51/1.57).
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Analyst Note: In the dihydro precursor, the olefinic protons appear at

5.96. The disappearance of this signal and the upfield shift of the ring carbons

confirm successful hydrogenation.

C NMR (100 MHz, CDCl

)

Carbon Environment
Chemical Shift (

, ppm)
Notes

C2 (Quaternary) 105.0 – 108.0

Characteristic ketal carbon;

downfield due to two oxygen

attachments.

C5 (Acetal) 102.0 – 104.0
Anomeric carbon; slightly

upfield relative to C2.

-OMe Groups 48.0 – 55.0

Two distinct signals for the

non-equivalent methoxy

carbons.[1]

Ring -CH

-
30.0 – 35.0

C3 and C4 carbons; typical

aliphatic region.[1]

C2-Me 20.0 – 24.0
Methyl group attached to the

ring.[1]

Mass Spectrometry (GC-MS)
Molecular Ion: The parent ion [M]

(m/z 146) is often weak or absent due to facile loss of alkoxy groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.bldpharm.com/products/85362-51-2.html
https://www.bldpharm.com/products/85362-51-2.html
https://www.bldpharm.com/products/85362-51-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Base Peak: m/z 115 ([M - OCH

]

) or m/z 71 (cleavage of the ring).

Fragmentation: Characteristic loss of methanol (M-32) and methyl radicals.[1]

Infrared Spectroscopy (FT-IR)
C-H Stretch: 2850–2980 cm

(Aliphatic).[1]

C-O Stretch: 1050–1150 cm

(Strong, characteristic of ethers/acetals).

Absence: No C=O stretch (1710 cm

) should be observed, confirming the closed ring structure. No C=C stretch (1600–1680 cm

) should be present if hydrogenation is complete.[1]

Detailed Experimental Protocol
Protocol: Hydrogenation of 2,5-Dihydro-2,5-dimethoxy-
2-methylfuran
Objective: To synthesize the saturated target from its commercially available or synthesized

unsaturated precursor.[1]

Reagents:

Substrate: 2,5-Dihydro-2,5-dimethoxy-2-methylfuran (10 g, 69 mmol).[1]

Catalyst: 5% Pd/C (0.5 g) or Raney Nickel (1.0 g, washed).

Solvent: Methanol (50 mL).

Hydrogen gas (H
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).

Procedure:

Preparation: In a high-pressure autoclave or hydrogenation bottle, dissolve the substrate in

methanol.

Catalyst Addition: Carefully add the catalyst under an inert atmosphere (Nitrogen or Argon)

to prevent ignition.

Hydrogenation:

Purge the vessel with H

three times.

Pressurize to 3–5 bar (40–70 psi).

Stir vigorously at Room Temperature (20–25 °C).

Note: Reaction is typically complete within 4–6 hours. Monitor by TLC or GC

(disappearance of the olefin).

Workup:

Filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: Spent

catalyst can be pyrophoric; keep wet.

Wash the filter pad with small portions of methanol.

Purification:

Concentrate the filtrate under reduced pressure.

Distill the residue under vacuum (bp ~54 °C at 14 mmHg) to obtain the pure colorless

liquid.
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The molecule possesses two chiral centers (C2 and C5). However, because the ring formation

is not stereoselective during the initial methoxylation, it is isolated as a racemic mixture of

diastereomers.

Cis-isomer (Z): The C2-Methyl and C5-Methoxy groups are on the same side of the ring

plane.[1]

Trans-isomer (E): The C2-Methyl and C5-Methoxy groups are on opposite sides.[1]

This stereochemistry impacts the chemical environment of the protons, leading to the "dual"

peaks observed in the NMR spectrum. High-resolution chromatography can separate these

isomers, but for most synthetic applications (e.g., hydrolysis to levulinaldehyde), the mixture is

used as-is.

Caption: The synthetic product consists of cis and trans diastereomers, distinguishable by

NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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